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Compound of Interest

Compound Name: MeIQx-13C

Cat. No.: B569151 Get Quote

MeIQx-13C Technical Support Center
This guide provides best practices for the handling and disposal of MeIQx-13C, a 13C-labeled

version of the mutagenic and carcinogenic compound 2-Amino-3,8-dimethylimidazo[4,5-

f]quinoxaline.[1][2][3] It is intended for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is MeIQx-13C and what are its primary hazards?

MeIQx-13C is the 13C-labeled form of MeIQx, a dietary aromatic amine found in cooked

meats.[1][3] MeIQx is classified as a mutagenic and carcinogenic compound.[2][4] The primary

hazards are associated with its potential to cause cancer and genetic mutations.[2][4] It

requires metabolic activation by cytochrome P450 enzymes to exert its genotoxic effects.[3]

Q2: What are the essential personal protective equipment (PPE) requirements for handling

MeIQx-13C?

Due to its hazardous nature, appropriate PPE is mandatory. This includes:

Gloves: Wear appropriate chemical-resistant gloves.

Lab Coat: A dedicated lab coat should be worn to prevent contamination of personal clothing.
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Eye Protection: Safety glasses with side shields or goggles are required.[5]

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH/MSHA

or European Standard EN 149 approved respirator should be used.[6]

Q3: How should I store MeIQx-13C?

MeIQx-13C is supplied as a solid and should be stored at -20°C for long-term stability (≥4

years).[7] It should be kept in a tightly sealed container in a designated, well-ventilated, and

restricted-access area.

Q4: What are the appropriate solvents for MeIQx-13C?

MeIQx is slightly soluble in methanol and DMSO.[3][7] When preparing stock solutions, the

solvent of choice should be purged with an inert gas.[7]

Q5: What are the best practices for handling MeIQx-13C to minimize exposure?

All handling of MeIQx-13C should be performed in a designated area, such as a chemical fume

hood, to prevent inhalation of any dust or aerosols.[6][8] Avoid direct contact with skin, eyes,

and clothing.[7] Do not ingest or inhale the compound.[7] After handling, wash hands and

surfaces thoroughly.[7]

Troubleshooting Guide
Problem: I spilled a small amount of solid MeIQx-13C powder in the fume hood.

Solution:

Ensure the fume hood is operating correctly.

Wearing appropriate PPE (gloves, lab coat, eye protection), gently sweep up the solid

material using a soft brush and dustpan to avoid creating dust.

Place the collected material and any contaminated cleaning materials (e.g., wipes) into a

sealed container labeled as "MeIQx-13C Waste."
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Wipe the area with a suitable solvent (e.g., methanol or isopropanol) and then with a soap

and water solution.

Dispose of all contaminated materials as hazardous waste according to your institution's

guidelines.

Problem: I may have accidentally inhaled some MeIQx-13C dust.

Solution:

Immediately move to a source of fresh air.

Seek immediate medical attention.

Report the incident to your institution's environmental health and safety (EHS) office.

Provide the Safety Data Sheet (SDS) for MeIQx to the medical personnel.

Problem: My solution of MeIQx-13C has changed color.

Solution: MeIQx is stable under moderately acidic and alkaline conditions and in cold dilute

aqueous solutions when protected from light.[4] However, degradation can occur. A color

change may indicate decomposition or contamination. It is recommended to prepare fresh

solutions and store them protected from light at -20°C.

Quantitative Data Summary
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Property Value Reference

Chemical Formula C₁₁H₁₁N₅ [3]

Molecular Weight 213.24 g/mol [2]

Purity ≥95% [7]

Physical State Solid [3][7]

Storage Temperature -20°C [7]

Stability ≥4 years at -20°C [7]

Solubility
Slightly soluble in methanol

and DMSO
[3][7]

Melting Point
295–300 °C (with slight

decomposition)
[4]

Experimental Protocols & Visualizations
Hypothetical Experimental Workflow: In Vitro
Metabolism Study
The following diagram illustrates a general workflow for studying the metabolism of MeIQx-13C
in a human liver microsome model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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